Cas no 660425-06-9 (4-Pyridazinecarboxylic acid, 3,5-diphenyl-)

• Product Name: 4-Pyridazinecarboxylic acid, 3,5-diphenyl-
• CAS No: 660425-06-9
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 1697116
• PubChem ID: 67484949
• Update Time: 2025-04-21

4-Pyridazinecarboxylic acid, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3,5-diphenyl-
• 3,5-Diphenyl-4-pyridazinecarboxylic acid
• SCHEMBL2653989
• 660425-06-9
• 3,5-diphenylpyridazine-4-carboxylic acid
• YOZKJLWPDLFRBL-UHFFFAOYSA-N
• DB-151157

• Inchi： 1S/C17H12N2O2/c20-17(21)15-14(12-7-3-1-4-8-12)11-18-19-16(15)13-9-5-2-6-10-13/h1-11H,(H,20,21)
• InChI Key： YOZKJLWPDLFRBL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)N=NC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.08996
• Monoisotopic Mass: 276.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08